Cas no 3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid)
3529-57-5 structure
Product Name:2,1,3-Benzothiadiazole-4-carboxylic Acid
CAS No:3529-57-5
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD05664666
CID:295945
PubChem ID:2795202
Update Time:2025-09-23
2,1,3-Benzothiadiazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,2,5]thiadiazole-4-carboxylic acid
- 2,1,3-Benzothiadiazole-4-carboxylic acid
- 4-Carboxybenzo-2,1,3-thiadiazole
- benzo[1,2,5]thiadiazole-4-carboxylic acid
- SCHEMBL1338456
- ZGDGZMOKXTUMEV-UHFFFAOYSA-N
- 3529-57-5
- 2,1,3-Benzothiadiazole-2-SIV-4-carboxylicacid
- J-519716
- A874649
- Z1201623175
- 118514-40-2
- FT-0760081
- Thiomorpholine-1.1-dioxide hydrochloride
- SDCCGMLS-0065943.P001
- AS-31405
- MFCD05664666
- 2,1,3-benzothiadiazole-4-carboxylic acid, AldrichCPR
- DTXSID50383577
- AKOS006343719
- Benzo[c][1,2,5]thiadiazole-4-carboxylicAcid
- SY039597
- 1,2,3-Benzothiadiazole-4-carboxylic acid
- EN300-220604
- BDBM50212341
- CHEMBL5287718
- DB-004746
- 2,1,3-Benzothiadiazole-4-carboxylic Acid
-
- MDL: MFCD05664666
- Inchi: 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3H,(H,10,11)
- InChI Key: ZGDGZMOKXTUMEV-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC=C(C(=O)O)C2=N1
Computed Properties
- Exact Mass: 179.99900
- Monoisotopic Mass: 179.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 91.3A^2
Experimental Properties
- Density: 1.608
- Melting Point: 145.5°C
- Boiling Point: 368.748℃/760mmHg
- Flash Point: 176.8°C
- Refractive Index: 1.749
- PSA: 91.32000
- LogP: 1.38950
2,1,3-Benzothiadiazole-4-carboxylic Acid Security Information
- Hazard Category Code: 41-36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
2,1,3-Benzothiadiazole-4-carboxylic Acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,1,3-Benzothiadiazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125063-1g |
benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$351 | 2021-06-09 | |
| Alichem | A019094430-1g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$390.00 | 2023-09-02 | |
| Alichem | A019094430-5g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 5g |
$1049.58 | 2023-09-02 | |
| Fluorochem | 093091-250mg |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 250mg |
£166.00 | 2022-03-01 | |
| Fluorochem | 093091-1g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
£413.00 | 2022-03-01 | |
| Fluorochem | 093091-5g |
Benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 5g |
£1239.00 | 2022-03-01 | |
| TRC | B411855-5mg |
2,1,3-Benzothiadiazole-4-carboxylic Acid |
3529-57-5 | 5mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B411855-25mg |
2,1,3-Benzothiadiazole-4-carboxylic Acid |
3529-57-5 | 25mg |
$ 839.00 | 2023-04-18 | ||
| Chemenu | CM125063-1g |
benzo[c][1,2,5]thiadiazole-4-carboxylic acid |
3529-57-5 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB224348-250 mg |
2,1,3-Benzothiadiazole-4-carboxylic acid, 95%; . |
3529-57-5 | 95% | 250 mg |
€318.00 | 2023-07-20 |
2,1,3-Benzothiadiazole-4-carboxylic Acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid) Related Products
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- 175204-21-4(Methyl 2,1,3-benzothiadiazole-5-carboxylate)
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- 732268-77-8(BENZOIC ACID, 4,4'-(2,1,3-BENZOTHIADIAZOLE-4,7-DIYL)BIS-, DIMETHYL ESTER)
- 42816-79-5(Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate)
- 3529-60-0(7-Bromobenzo[c][1,2,5]thiadiazole-4-carboxylic acid)
- 118514-40-2(2,1,3-Benzothiadiazole-2-SIV-4-carboxylic acid)
- 5170-68-3(Benzo[c][1,2,5]thiadiazole-4-carbaldehyde)
- 773139-46-1(Ethyl benzo[c][1,2,5]thiadiazole-4-carboxylate)
- 49716-23-6(Ethyl Benzo[c][1,2,5]thiadiazole-5-carboxylate)
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